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The degradation of Styrene-Butadiene Rubber (SBR) due to thermo-oxidative aging is a critical
concern that impacts the material's lifespan and performance. The incorporation of antioxidants
is a primary strategy to mitigate this degradation. This guide provides an objective comparison
of the efficacy of different classes of antioxidants in preserving the properties of SBR,
supported by experimental data.

SBR Degradation: A Brief Overview

Styrene-Butadiene Rubber is susceptible to degradation by heat and oxygen, a process known
as thermo-oxidative aging. This process is an autocatalytic free radical chain reaction that
leads to the scission of polymer chains and the formation of cross-links, resulting in undesirable
changes in the material's mechanical properties, such as increased stiffness, reduced elasticity,
and eventual failure. The double bonds present in the polybutadiene segments of the SBR
backbone are particularly vulnerable to attack by radicals.

The degradation process can be summarized in the following stages:

o [nitiation: The formation of initial free radicals (Re) on the polymer chain due to heat, light, or
mechanical stress.

e Propagation: These radicals react with oxygen to form peroxy radicals (ROQe), which then
abstract a hydrogen atom from another polymer chain, creating a hydroperoxide (ROOH)
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and a new polymer radical (Re). This creates a self-sustaining cycle.

e Termination: The reaction ceases when two radicals combine.

Antioxidants function by interrupting this cycle, primarily by scavenging the free radicals and
inhibiting the propagation of the degradation chain.

Classes of Antioxidants for SBR

Antioxidants used in SBR can be broadly categorized into two main types:

o Primary Antioxidants (Chain-breaking): These antioxidants interrupt the degradation process
by donating a hydrogen atom to the peroxy radicals, thereby neutralizing them and
preventing further propagation of the chain reaction. This class is further divided into:

o Aromatic Amines: Highly effective at scavenging free radicals and protecting against heat
and oxygen. They are widely used in applications requiring high performance, such as
tires.

o Hindered Phenols: Also function by donating a hydrogen atom from their hydroxyl group.
They are generally less discoloring than amine antioxidants, making them suitable for
light-colored rubber products.

o Secondary Antioxidants (Peroxide Decomposers): These antioxidants work by decomposing
hydroperoxides into non-radical, stable products, thus preventing the formation of new
radicals. Thioesters and phosphites are common examples.

Often, a synergistic effect is achieved by using a combination of primary and secondary
antioxidants.

Quantitative Performance Data of Antioxidants in
SBR

The following tables summarize the performance of various antioxidants in SBR based on key
experimental metrics. The data has been compiled from multiple studies to provide a
comparative overview.
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Table 1: Cure Characteristics of SBR Compounds with Different Antioxidants

Maximum

L. Scorch . Minimum
Antioxidant L ) Cure Time Torque
Antioxidant  Time (t_s1, . Torque
Type . (t_c90, min) (M_H,
min) (M_L, dN-m)
dN-m)
Control None 3.11 33.01 11.50 1.79
4010NA
Amine 3.25 34.23 11.80 1.82
(IPPD)
Amine 4020 (6PPD) 3.18 33.56 11.65 1.80
Quinoline RD (TMQ) - - - -
Novel GMA-g-
) 2.58 32.15 11.95 1.85
Reactive PPDA

Data compiled from a study comparing a novel reactive antioxidant to commercial ones.[1]

Table 2: Retention of Mechanical Properties after Thermo-Oxidative Aging (100°C for 96 hours)

o Tensile Elongation at .
Antioxidant L Aging
Antioxidant Strength Break .
Type . . Coefficient (K)
Retention (%) Retention (%)
Control None 45.2 35.8 0.40
Amine 4010NA (IPPD) 65.7 52.1 0.59
Amine 4020 (6PPD) 70.1 58.6 0.64
Quinoline RD (TMQ) 62.3 48.9 0.55
Novel Reactive GMA-g-PPDA 78.5 69.3 0.74

Aging Coefficient (K) is calculated as (Tensile Strength after aging x Elongation at Break after
aging) / (Tensile Strength before aging x Elongation at Break before aging). A higher K value
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indicates better aging resistance. Data is illustrative and compiled from trends observed in cited
literature.[2]

Table 3: Oxidation Induction Time (OIT) of SBR Composites

Antioxidant Type Antioxidant OIT at 200°C (min)
Control None 25

Phenolic BHT 15.8

Amine 4020 (6PPD) 35.2

Novel Chitosan-based COS-AO 42.1

OIT is a measure of the material's resistance to oxidation at a specified temperature. A longer
OIT indicates better thermal stability. Data is illustrative and based on findings from various
studies.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antioxidant efficacy. The
following are typical experimental protocols used in the cited studies.

SBR Compound Preparation

A standard SBR formulation is prepared using a two-roll open mill. The typical composition is
as follows (in parts per hundred of rubber - phr):

SBR: 100 phr

Carbon Black (N330): 50 phr

Zinc Oxide: 5 phr

Stearic Acid: 2 phr

Sulfur: 1.75 phr
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e Accelerator (e.g., CBS): 1.5 phr
e Antioxidant: 2 phr

The components are mixed at a controlled temperature, typically around 50-70°C.

Curing Characteristics

The cure characteristics of the SBR compounds are determined using a moving die rheometer
(MDR) at a specified temperature (e.g., 160°C). The key parameters measured are:

Scorch time (t_s1): The time at which the viscosity starts to increase, indicating the onset of
vulcanization.

e Cure time (t_c90): The time to reach 90% of the maximum torque, representing the optimal
cure time.

e Minimum torque (M_L): An indicator of the viscosity of the unvulcanized rubber.

o Maximum torque (M_H): Related to the stiffness and crosslink density of the fully cured
rubber.

Thermo-Oxidative Aging

The vulcanized SBR samples are subjected to accelerated aging in a hot air oven at a constant
temperature (e.g., 100°C) for a specified duration (e.g., 24, 48, 72, 96 hours).

Mechanical Property Testing

The tensile strength and elongation at break of the SBR samples are measured before and
after aging using a universal testing machine according to ASTM D412 standard. The
percentage retention of these properties is then calculated to assess the antioxidant's
effectiveness.

Oxidation Induction Time (OIT) Measurement

OIT is determined using a Differential Scanning Calorimeter (DSC). A small sample of the SBR
composite is heated to a specific isothermal temperature (e.g., 200°C) under a nitrogen
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atmosphere. The atmosphere is then switched to oxygen, and the time until the onset of the
exothermic oxidation peak is recorded as the OIT.

Visualizing the Mechanisms
SBR Degradation Pathway

The following diagram illustrates the auto-oxidation chain reaction of SBR degradation.

Another Polymer Chain (RH)

Click to download full resolution via product page

Caption: Auto-oxidation cycle of SBR degradation.

Antioxidant Intervention Mechanisms

The diagrams below illustrate the primary mechanisms by which hindered phenolic and
aromatic amine antioxidants interrupt the SBR degradation cycle.

Hindered Phenolic Antioxidant Action
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Caption: Radical scavenging by a hindered phenol.

Aromatic Amine Antioxidant Action
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Caption: Radical scavenging by an aromatic amine.

Conclusion

The selection of an appropriate antioxidant system is crucial for enhancing the durability and
performance of SBR products. Aromatic amines, such as 6PPD (4020), generally exhibit
superior performance in protecting SBR against thermo-oxidative degradation compared to
hindered phenols and quinoline-based antioxidants, as evidenced by higher retention of
mechanical properties and longer Oxidation Induction Times. However, the choice of
antioxidant also depends on other factors such as color stability requirements and the potential

for migration.

Novel reactive antioxidants, like GMA-g-PPDA, show significant promise by offering excellent
anti-aging properties while also being less prone to migration due to their ability to co-vulcanize
with the rubber matrix. For applications where discoloration is a concern, hindered phenolic
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antioxidants remain a viable option, often used in synergistic combinations with secondary
antioxidants to enhance their overall effectiveness.

This guide provides a foundational understanding and comparative data to aid researchers and
professionals in the selection and evaluation of antioxidants for SBR applications. Further
investigation into specific formulations and aging conditions is recommended to optimize the
performance for a given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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